Cas no 2640944-12-1 (N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine)

• Product Name: N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• CAS No: 2640944-12-1
• MF: C₁₄H₁₃ClFN₅O
• MW: 321.737324476242
• CID: 5317295
• PubChem ID: 155799325
• Update Time: 2025-08-04

N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• F6796-0542
• 2640944-12-1
• AKOS040731573
• N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

• Inchi： 1S/C14H13ClFN5O/c1-22-5-4-21-8-19-12-13(17-7-18-14(12)21)20-9-2-3-10(15)11(16)6-9/h2-3,6-8H,4-5H2,1H3,(H,17,18,20)
• InChI Key： PVHJDOVPIRKZOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)NC1=C2C(=NC=N1)N(C=N2)CCOC

Computed Properties

• Exact Mass: 321.0792659g/mol
• Monoisotopic Mass: 321.0792659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.1±55.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)

Additional information on N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

Introduction to N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine (CAS No. 2640944-12-1)

N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine, identified by its CAS number 2640944-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the purine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications.

The structural features of N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine make it a promising candidate for further investigation in drug discovery. The presence of both chloro and fluoro substituents on the phenyl ring enhances its electronic properties, which can influence its interactions with biological targets. Additionally, the 2-methoxyethyl side chain contributes to the compound's solubility and metabolic stability, making it a potentially viable candidate for oral administration.

In recent years, there has been a growing interest in developing novel purine-based compounds for their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. The unique structural motifs of N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine position it as a key compound in this ongoing research effort.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer cell proliferation. Purine derivatives have been extensively studied for their ability to interfere with key metabolic pathways in cancer cells. For instance, studies have shown that certain purine analogs can inhibit enzymes such as kinases and phosphodiesterases, which are crucial for cancer cell survival and growth. The specific arrangement of substituents in N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine may enhance its binding affinity to these targets, making it a potent candidate for further development.

Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of interest in neuropharmacological research. The 2-methoxyethyl side chain may facilitate better penetration into the central nervous system, opening up possibilities for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Current research is exploring how modifications to this side chain can optimize pharmacokinetic properties while maintaining biological activity.

The synthesis of N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

In terms of pharmacological activity, preliminary studies have indicated that N-(4-chloro-3-fluorophenyl)-9-(2-methoxyethyl)-9H-purin-6-amine exhibits inhibitory effects on certain enzymes and may have anti-inflammatory properties. These findings are particularly intriguing given the increasing recognition of inflammation as a contributing factor in various chronic diseases. The compound's ability to modulate inflammatory pathways could make it a valuable addition to therapeutic strategies aimed at reducing inflammation.

The development of new drug candidates is often accompanied by extensive computational modeling and molecular dynamics simulations to predict their interactions with biological targets. These computational studies have been instrumental in guiding the design and optimization of N-(4-chloro-3-fluorophenyl)-< strong >9-(2-methoxyethyl) strong >)-< strong >9H-purin-6-am ine strong > by providing insights into its binding affinity and mechanism of action. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

Ethical considerations are also paramount in pharmaceutical research. The development of new compounds must be conducted with careful attention to environmental impact and sustainability. Green chemistry principles are being increasingly adopted to minimize waste and reduce the use of hazardous reagents during synthesis. These practices ensure that the pursuit of novel therapeutics aligns with broader societal goals of environmental responsibility.

The future prospects for N-(< strong >4-chloro-3-fluorophenyl strong >)-< strong >9-(2-methoxyethyl) strong >)-< strong > 9H-purin -6-am ine strong > are promising, with ongoing research aimed at elucidating its full pharmacological profile and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.